Cas no 2680720-15-2 (tert-butyl N-(4-bromo-2-chloro-5-methylphenyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-2-chloro-5-methylphenyl)carbamate
• CAS No: 2680720-15-2
• MF: C₁₂H₁₅BrClNO₂
• MW: 320.610001802444
• CID: 5633111
• PubChem ID: 165930669
• Update Time: 2025-06-30

tert-butyl N-(4-bromo-2-chloro-5-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680720-15-2
• tert-butyl N-(4-bromo-2-chloro-5-methylphenyl)carbamate
• EN300-28293932

• Inchi： 1S/C12H15BrClNO2/c1-7-5-10(9(14)6-8(7)13)15-11(16)17-12(2,3)4/h5-6H,1-4H3,(H,15,16)
• InChI Key： DUXDBISLMQEHKY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 318.99747g/mol
• Monoisotopic Mass: 318.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(4-bromo-2-chloro-5-methylphenyl)carbamate

tert-butyl N-(4-bromo-2-chloro-5-methylphenyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(4-bromo-2-chloro-5-methylphenyl)carbamate, identified by the CAS number 2680720-15-2, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted phenyl ring and a carbamate functional group. The presence of bromine, chlorine, and methyl substituents on the aromatic ring imparts distinctive electronic and steric properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of tert-butyl N-(4-bromo-2-chloro-5-methylphenyl)carbamate in the development of novel bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of complex molecules with pharmacological activity. For instance, its use in the construction of heterocyclic frameworks has shown promise in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted aniline derivative. The introduction of the tert-butyl carbamate group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of physical properties, tert-butyl N-(4-bromo-2-chloro-5-methylphenyl)carbamate exhibits a melting point of approximately 125°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has been extensively studied, with results indicating moderate stability that can be enhanced through appropriate formulation techniques.

The application of this compound extends beyond its role as an intermediate in organic synthesis. It has been utilized as a building block in the development of advanced materials, such as high-performance polymers and nanoparticles. Recent research has demonstrated its ability to enhance the mechanical properties of polymer composites when incorporated as a filler or crosslinking agent.

In conclusion, tert-butyl N-(4-bromo-2-chloro-5-methylphenyl)carbamate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry.